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Introduction

Efavirenz (EFV) is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that has been a

key component of antiretroviral therapy (ART) for HIV-1.[1] It functions by noncompetitively

inhibiting the HIV-1 reverse transcriptase (RT), an enzyme crucial for converting viral RNA into

DNA, thus halting viral replication.[2][3] Efavirenz binds to a hydrophobic pocket near the

catalytic site of the p66 subunit of the RT enzyme, inducing a conformational change that

disrupts its function.[2][4][5] Due to its well-characterized mechanism and the frequent

emergence of resistance, Efavirenz serves as an invaluable tool for studying the mechanisms

of HIV drug resistance.

Mechanism of Action

Efavirenz is a non-competitive inhibitor of HIV-1 reverse transcriptase.[3] Unlike nucleoside

reverse transcriptase inhibitors (NRTIs), Efavirenz does not require intracellular

phosphorylation to become active.[3] It binds directly to a specific allosteric site on the RT

enzyme, known as the NNRTI binding pocket, which is located approximately 10 Å from the

polymerase active site.[2][5] This binding event alters the enzyme's structure, thereby inhibiting
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the synthesis of viral DNA from the RNA template.[2] While its primary action is the inhibition of

the DNA polymerase activity of RT, Efavirenz has also been shown to stimulate the RNase H

activity of the enzyme.[3]
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Mechanism of Efavirenz Action in the HIV-1 Lifecycle.

Quantitative Data on Efavirenz Resistance
Resistance to Efavirenz is primarily associated with specific mutations in the reverse

transcriptase gene. These mutations can significantly reduce the susceptibility of the virus to

the drug, as measured by the fold change in the 50% inhibitory concentration (IC50).
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Mutation
Fold Change in Efavirenz
IC50

Notes

K103N ~20-25-fold[6][7]

The most common NNRTI

resistance mutation. Confers

cross-resistance to other

NNRTIs like nevirapine and

delavirdine.[7]

Y188L ~140-fold[8]
Confers a high level of

resistance.

G190S ~97-fold[8]
Results in significant

resistance.

L100I Intermediate resistance[6]

Often selected in cell culture

and can contribute to high-

level resistance when

combined with other mutations.

[8]

Y181C ~2-fold[6]

While having a minor effect on

its own, it contributes to

resistance in the context of

other mutations.

V106M High-level resistance

Selected for in subtype C HIV-

1 infections and leads to broad

NNRTI resistance.[6]

Experimental Protocols
Protocol 1: Phenotypic Antiviral Susceptibility Assay
This protocol determines the concentration of Efavirenz required to inhibit HIV-1 replication by

50% (IC50) in a cell-based assay.

Materials:
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TZM-bl reporter cell line (expresses luciferase and β-galactosidase under the control of the

HIV-1 LTR).

HIV-1 virus stock (e.g., laboratory-adapted strains or patient-derived isolates).

Efavirenz stock solution (dissolved in DMSO).

Complete growth medium (DMEM supplemented with 10% FBS, penicillin/streptomycin).

96-well cell culture plates.

Luciferase assay reagent.

Luminometer.

Procedure:

Seed TZM-bl cells in a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of

complete growth medium and incubate overnight.

Prepare serial dilutions of Efavirenz in complete growth medium. The final concentrations

should typically range from 0.1 nM to 1000 nM.

Add 50 µL of the diluted Efavirenz to the appropriate wells. Include wells with no drug as a

virus control and wells with no virus as a cell control.

Add 50 µL of diluted HIV-1 virus stock to each well (except the cell control wells). The

amount of virus should be predetermined to yield a strong luciferase signal after 48 hours.

Incubate the plates for 48 hours at 37°C in a 5% CO2 incubator.

After incubation, remove 150 µL of the supernatant from each well.

Add 100 µL of luciferase assay reagent to each well and incubate for 2 minutes at room

temperature.

Measure the luminescence in each well using a luminometer.
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Calculate the percent inhibition for each Efavirenz concentration relative to the virus control.

Determine the IC50 value by plotting the percent inhibition against the log of the Efavirenz

concentration and fitting the data to a dose-response curve.

Protocol 2: In Vitro Selection of Efavirenz-Resistant HIV-
1
This protocol describes the process of generating Efavirenz-resistant HIV-1 strains in cell

culture through prolonged exposure to the drug.

Materials:

HIV-1 permissive T-cell line (e.g., MT-2, C8166) or peripheral blood mononuclear cells

(PBMCs).

Wild-type HIV-1 virus stock.

Efavirenz stock solution.

Complete growth medium.

24-well cell culture plates or T-25 flasks.

p24 antigen ELISA kit or similar method for monitoring virus replication.

Procedure:

Infect the target cells with the wild-type HIV-1 virus stock.

Culture the infected cells in the presence of Efavirenz at a starting concentration equal to the

IC50 of the wild-type virus.

Monitor viral replication every 3-4 days by measuring p24 antigen in the culture supernatant.

When viral replication is consistently detected (i.e., a breakthrough culture), harvest the cell-

free supernatant containing the virus.
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Use the harvested virus to infect fresh, uninfected cells.

Increase the concentration of Efavirenz in the new culture (typically a 2 to 3-fold increase).

Repeat steps 3-6 for several passages, gradually escalating the Efavirenz concentration.

After significant resistance is observed (e.g., the virus can replicate in concentrations >100-

fold the initial IC50), the resistant virus can be harvested and stored.

Perform genotypic analysis (sequencing of the reverse transcriptase gene) to identify the

mutations responsible for resistance.

Perform phenotypic analysis (as described in Protocol 1) to quantify the level of resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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